4-hydroxy-5-(4-methylbenzoyl)-6-thien-2-yl-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one 4-hydroxy-5-(4-methylbenzoyl)-6-thien-2-yl-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC15607575
InChI: InChI=1S/C17H15F3N2O3S/c1-9-4-6-10(7-5-9)14(23)12-13(11-3-2-8-26-11)21-15(24)22-16(12,25)17(18,19)20/h2-8,12-13,25H,1H3,(H2,21,22,24)
SMILES:
Molecular Formula: C17H15F3N2O3S
Molecular Weight: 384.4 g/mol

4-hydroxy-5-(4-methylbenzoyl)-6-thien-2-yl-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one

CAS No.:

Cat. No.: VC15607575

Molecular Formula: C17H15F3N2O3S

Molecular Weight: 384.4 g/mol

* For research use only. Not for human or veterinary use.

4-hydroxy-5-(4-methylbenzoyl)-6-thien-2-yl-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one -

Specification

Molecular Formula C17H15F3N2O3S
Molecular Weight 384.4 g/mol
IUPAC Name 4-hydroxy-5-(4-methylbenzoyl)-6-thiophen-2-yl-4-(trifluoromethyl)-1,3-diazinan-2-one
Standard InChI InChI=1S/C17H15F3N2O3S/c1-9-4-6-10(7-5-9)14(23)12-13(11-3-2-8-26-11)21-15(24)22-16(12,25)17(18,19)20/h2-8,12-13,25H,1H3,(H2,21,22,24)
Standard InChI Key UCMYEYOMPOHFNP-UHFFFAOYSA-N
Canonical SMILES CC1=CC=C(C=C1)C(=O)C2C(NC(=O)NC2(C(F)(F)F)O)C3=CC=CS3

Introduction

4-Hydroxy-5-(4-methylbenzoyl)-6-thien-2-yl-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one is a complex organic compound belonging to the class of tetrahydropyrimidinones. It features a multifaceted structure with a hydroxyl group, a trifluoromethyl group, and a thienyl moiety, suggesting potential reactivity and biological activity. This compound is of interest in medicinal chemistry and drug development due to its diverse functional groups.

Synthesis

The synthesis of 4-hydroxy-5-(4-methylbenzoyl)-6-thien-2-yl-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one typically involves multi-step organic synthesis techniques. Each step requires careful optimization of reaction conditions to ensure high yield and purity.

  • Starting Materials: The synthesis may begin with commercially available thienyl derivatives and trifluoromethylated precursors.

  • Reaction Conditions: Conditions such as temperature, solvent choice, and catalysts must be optimized for each step.

  • Purification Methods: Techniques like recrystallization or chromatography are used to purify the final product.

Biological Activity and Potential Applications

Given its complex structure, 4-hydroxy-5-(4-methylbenzoyl)-6-thien-2-yl-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one may exhibit a range of biological activities, including antimicrobial, anticancer, or anti-inflammatory effects. Interaction studies with biological systems are crucial for understanding its therapeutic potential and safety profile.

CompoundStructural FeaturesBiological Activity
4-Hydroxy-5-(4-methylbenzoyl)-6-thien-2-yl-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-oneTrifluoromethyl, Thienyl, HydroxylPotential for various biological activities
4-Hydroxy-5-(3-nitrophenyl)-6-thien-2-yl-tetrahydropyrimidinoneNitro GroupAntimicrobial
5-Methylthiazole DerivativesThiazole RingAnticancer

Future Research Directions

Future studies should focus on:

  • In Vitro and In Vivo Testing: To assess the compound's efficacy and safety in biological systems.

  • Structure-Activity Relationship (SAR) Studies: To understand how modifications to the compound's structure affect its biological activity.

  • Pharmacokinetic and Pharmacodynamic Analysis: To evaluate the compound's absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties.

These investigations will provide valuable insights into the therapeutic potential of 4-hydroxy-5-(4-methylbenzoyl)-6-thien-2-yl-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one and its potential applications in drug development.

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